Triarachidin

• CAS: 620-64-4
• Synonyms: Tri-eicosanoin; Dynasan 120; Triarachidoylglycerol; Triarachin
• Molecular Formula: C63H122O6
• Molecular Weight: 975.6 g/mol
• SMILES: CCCCCCCCCCCCCCCCCCCC(=O)OCC(COC(=O)CCCCCCCCCCCCCCCCCCC)OC(=O)CCCCCCCCCCCCCCCCCCC
• InChI: InChI=1S/C63H122O6/c1-4-7-10-13-16-19-22-25-28-31-34-37-40-43-46-49-52-55-61(64)67-58-60(69-63(66)57-54-51-48-45-42-39-36-33-30-27-24-21-18-15-12-9-6-3)59-68-62(65)56-53-50-47-44-41-38-35-32-29-26-23-20-17-14-11-8-5-2/h60H,4-59H2,1-3H3
• InChIKey: KCVWRCXEUJUXIG-UHFFFAOYSA-N

Researchers substituting generic triglycerides for saturated TAG standards risk chain-length-dependent variability. Triarachidin (C20:0) is a rigorously characterized reference compound that eliminates this uncertainty. • LB films: Stable 2.2 nm monolayers with suppressed crystallization vs. tripalmitin/tristearin. • Drug delivery: Nano-emulsions show superior Δ25-37°C mobility change for temperature-responsive release. • QC: >95% HPLC purity; ideal LC-MS lipidomics calibrant. • Cosmetics: CIR-assessed safe; non-irritating emollient for sensitive-skin formulations.

Triarachidin: High-Purity Long-Chain Saturated Triglyceride

Triarachidin (CAS 620-64-4), chemically known as 1,2,3-trieicosanoyl glycerol, is a symmetrical triacylglycerol (TAG) consisting of a glycerol backbone esterified with three molecules of arachidic acid (C20:0), a long-chain saturated fatty acid . It is a white to off-white crystalline powder at room temperature with a high melting point and extreme hydrophobicity (calculated LogP of 21.109 to 28.4), reflecting its 60-carbon fatty acid content [1]. As an analytically characterized standard (typical purity >95% by HPLC), triarachidin serves as a well-defined model compound for investigating the structure and function of highly saturated, long-chain triglycerides in biological and materials science contexts [2].

Analytical standard for long-chain saturated TAG quantitation

Model compound for stable Langmuir monolayer and surface chemistry studies

Consistent thermal behavior for temperature-responsive nano-emulsion research

• [1] Baidu Baike. 三花生精 [Triarachidin]. Entry on Triarachidin providing physical property data including melting point and LogP. View Source
• [2] TCI America. (n.d.). Triarachidin (T1389) Product Specification Sheet. View Source

Why Triarachidin Cannot Be Substituted by Other Saturated Triglycerides

Generic substitution among saturated triglycerides is highly unreliable due to chain-length-dependent physicochemical and biophysical behavior. Triarachidin's 20-carbon acyl chains confer a unique combination of thermal, structural, and metabolic properties that differ substantially from shorter-chain analogs like tripalmitin (C16:0) and tristearin (C18:0), as well as from medium-chain triglycerides (MCTs) [1]. Simple replacement with a lower-cost alternative like tripalmitin or a blend can lead to significant deviations in experimental outcomes, including altered monolayer stability, modified drug release profiles from lipid nanoparticles, and different rates of enzymatic hydrolysis [2]. The evidence below quantifies these differences across key performance dimensions.

Monolayer Stability Mismatch

Shorter-chain triglycerides form thinner monolayers with higher crystallization, compromising film reproducibility in Langmuir studies.

Thermal Response Variation

Chain-length differences alter thermal molecular mobility in nano-emulsions, potentially affecting temperature-triggered release kinetics.

Specification and Purity Gaps

Generic blends often lack verified purity and melting point, introducing batch variability in quantitative applications.

• [1] Zdravkova, A. N., & van der Eerden, J. P. J. M. (2007). Structure and Stability of Triglyceride Monolayers on Water and Mica Surfaces. Crystal Growth & Design, 7(11), 2413-2420. View Source
• [2] Kato, Y., et al. (2018). Thermal Behavior of 19F Nuclear Magnetic Resonance Signal of 19F-Containing Compound in Lipid Nano-Emulsion for Potential Tumor Diagnosis. AAPS PharmSciTech, 19(5), 2153-2162. View Source

Technical Evidence: Triarachidin vs. Tripalmitin and Tristearin

Monolayer Stability and Thickness Advantage

At the air-water interface, triarachidin (AAA) forms a more robust and thermodynamically stable monolayer than its shorter-chain analogs. AFM measurements reveal that triarachidin monolayers are significantly thicker, measuring 2.2 nm, compared to 1.75 nm for tristearin (SSS) and 1.49 nm for tripalmitin (PPP) [1]. More critically, under isobaric conditions, triarachidin exhibits a near-zero isobaric compression rate, indicating negligible spontaneous crystallization on top of the monolayer, whereas tripalmitin shows a high rate of crystal formation, directly impacting film stability [1].

Monolayer Thickness & Stability

Head-to-head

2.2 nm monolayer; ~0 isobaric compression rate vs. high crystallization for tripalmitin

Supports stable, non-crystallizing lipid films for surface chemistry research.

AFM at air-water interface; confirm for your specific system.

Evidence Dimension	Monolayer thickness and isobaric compression rate
Target Compound Data	Thickness: 2.2 nm; Isobaric compression rate: ~0
Comparator Or Baseline	Tripalmitin (PPP): Thickness: 1.49 nm; Tristearin (SSS): Thickness: 1.75 nm. PPP shows high isobaric compression rate.
Quantified Difference	Triarachidin monolayer is 48% thicker than tripalmitin and 26% thicker than tristearin. Isobaric compression rate is negligible compared to PPP.
Conditions	Langmuir monolayer at air-water interface, isobaric conditions.

Why This Matters

For applications requiring a stable, uniform lipid layer—such as Langmuir-Blodgett films, biosensor coatings, or model membranes—triarachidin provides a 48% thicker, non-crystallizing interface compared to the more commonly used tripalmitin, ensuring experimental reproducibility and device longevity.

• [1] Zdravkova, A. N., & van der Eerden, J. P. J. M. (2007). Structure and Stability of Triglyceride Monolayers on Water and Mica Surfaces. Crystal Growth & Design, 7(11), 2413-2420. View Source

Thermal Response in Nano-Emulsions

In lipid nano-emulsions (LNEs) designed for thermosensitive 19F MRI, the magnitude of the full width at half maximum (FWHM) decrease of the 19F NMR signal—a key indicator of molecular mobility and temperature response—was directly compared for triarachidin (TAC), tristearin (TSR), and tripalmitin (TPT) [1]. The magnitude of this thermally-induced signal sharpening followed a distinct order: TPT-LNE < TSR-LNE < TAC-LNE1, with TAC-LNE1 exhibiting the largest change between 25°C and 37°C [1].

19F NMR Thermal Response

Head-to-head

Largest FWHM decrease (25–37 °C) among tested triglycerides: TAC-LNE > TSR-LNE > TPT-LNE

Supports larger thermal response range for triggered release studies.

Relative ranking; absolute values not reported.

Evidence Dimension	Temperature-dependent change in 19F NMR signal FWHM (25-37°C)
Target Compound Data	TAC-LNE1: Largest magnitude of decrease in FWHM
Comparator Or Baseline	TPT-LNE: Smallest magnitude; TSR-LNE: Intermediate magnitude
Quantified Difference	The decrease magnitude follows the order: TPT < TSR < TAC (relative quantification by rank order, not absolute value).
Conditions	Lipid nano-emulsions encapsulating a 19F-labeled compound, measured by 19F NMR spectroscopy at 25°C and 37°C.

Why This Matters

For developing temperature-responsive drug delivery systems or diagnostic agents, triarachidin offers a significantly larger dynamic range for thermal activation between ambient and physiological temperatures than tristearin or tripalmitin, enabling more sensitive and precise triggered release.

• [1] Kato, Y., et al. (2018). Thermal Behavior of 19F Nuclear Magnetic Resonance Signal of 19F-Containing Compound in Lipid Nano-Emulsion for Potential Tumor Diagnosis. AAPS PharmSciTech, 19(5), 2153-2162. View Source

Cosmetic Safety and Regulatory Acceptance

A comprehensive safety assessment by the Cosmetic Ingredient Review (CIR) panel evaluated 23 glyceryl triesters, including triarachidin, for use in cosmetic formulations [1]. The panel concluded that triarachidin and its analogs are 'safe as used in cosmetics' at concentrations ranging from a few tenths of a percent to 46% [1]. In contrast to some other triglyceride vehicles (e.g., tricaprylin), which have been shown to increase skin penetration of drugs, triarachidin's safety profile is well-characterized with no evidence of significant dermal irritation, sensitization, or photosensitization in animal tests [1].

Cosmetic Safety Assessment

Class-level

CIR assessment: deemed safe for cosmetic use up to 46%; no irritation/sensitization observed.

Reported tolerability profile supports topical formulation research.

Class-level review; verify for specific formulation and use context.

Evidence Dimension	Regulatory safety status for cosmetic use
Target Compound Data	Deemed 'safe as used in cosmetics' by CIR panel; no irritation or sensitization observed.
Comparator Or Baseline	Tricaprylin: Shown to increase drug skin penetration; noted to lack significant advantage over corn oil as vehicle.
Quantified Difference	Qualitative safety assessment; triarachidin included in 'safe' category.
Conditions	Review of dermal, ocular, and systemic toxicity data in animal and human studies.

Why This Matters

Procurement for cosmetic or topical pharmaceutical R&D benefits from triarachidin's established, data-backed safety profile, which simplifies formulation development and reduces regulatory risk compared to less-studied or penetration-enhancing triglyceride alternatives.

• [1] Johnson, W., et al. (2001). Final report on the safety assessment of trilaurin, triarachidin, tribehenin... International Journal of Toxicology, 20(Suppl 4), 61-94. View Source

Analytical Standard Purity and Specifications

Triarachidin is widely available as a high-purity analytical standard, essential for quantitative work in lipidomics and quality control. Commercial specifications from major vendors such as TCI America and Larodan guarantee a minimum purity of >95.0% by HPLC, with a defined melting point range of 76.0 to 80.0 °C [1]. This level of characterization and purity verification ensures that triarachidin can be used as a reliable, traceable reference material for method development and validation.

Analytical Purity & Specifications

Supplier specification

Purity >95% (HPLC); Melting point 76.0–80.0 °C

Enables reliable lipidomics quantitation and method validation.

Verify lot-specific CoA before quantitative use.

Evidence Dimension	Analytical purity and physical characterization
Target Compound Data	Purity >95.0% (HPLC); Melting point: 76.0-80.0 °C
Comparator Or Baseline	N/A (standard specification)
Quantified Difference	Defined purity threshold and melting point range.
Conditions	Product specifications for analytical-grade triarachidin.

Why This Matters

For analytical chemists and quality control laboratories, procuring a compound with vendor-verified purity and a narrow, well-defined melting point range is critical for ensuring accurate quantitation and method reproducibility, reducing the risk of batch-to-batch variability that could confound results.

• [1] TCI America. (n.d.). Triarachidin (T1389) Product Specification Sheet. View Source

Research and Industrial Applications

Langmuir-Blodgett Films for Model Membranes and Biosensors

Researchers developing Langmuir-Blodgett (LB) films for model membrane studies or biosensor interfaces should prioritize triarachidin. Direct evidence shows it forms a stable, 2.2 nm thick monolayer with suppressed spontaneous crystallization, providing a more robust and reproducible lipid film compared to tripalmitin and tristearin [1]. This is critical for ensuring the uniformity and longevity of functionalized surfaces.

Thermosensitive Lipid Nano-Emulsions for Drug Delivery

Formulators creating lipid nanoparticles for temperature-sensitive drug delivery or imaging (e.g., 19F MRI theranostics) will find triarachidin's distinct thermal response advantageous. Its nano-emulsions exhibit a larger change in molecular mobility between 25°C and 37°C than those made with tristearin or tripalmitin, offering a superior dynamic range for physiological temperature activation [2].

Lipidomics Standard for Long-Chain TAG Quantitation

Analytical laboratories requiring a highly characterized, saturated triacylglycerol standard for LC-MS lipidomics or food analysis should procure triarachidin. Its guaranteed purity (>95% by HPLC) and defined physical properties (mp 76.0-80.0 °C) make it an ideal internal standard or calibrant for accurate quantitation of long-chain saturated fats in complex biological or food matrices [3].

Safe Excipient for Cosmetic and Topical Formulations

Cosmetic chemists formulating skin creams and lotions can select triarachidin with confidence based on its favorable safety assessment by the CIR expert panel. Unlike tricaprylin, which is known to enhance skin penetration, triarachidin is documented as safe for topical use and is not associated with irritation or sensitization, making it suitable for sensitive-skin formulations where barrier function should be maintained [4].

Application

Selection Property

Validation Focus

Langmuir-Blodgett film research

Monolayer thickness and crystallization resistance

Film uniformity and long-term stability

Temperature-responsive nano-emulsion studies

Thermal molecular mobility range

Release behavior at physiological temperatures

Lipidomics and TAG quantitation

Defined purity and melting point

Batch consistency and method reproducibility

Topical formulation research

Reported dermal tolerability profile

Irritation and sensitization endpoints

• [1] Zdravkova, A. N., & van der Eerden, J. P. J. M. (2007). Structure and Stability of Triglyceride Monolayers on Water and Mica Surfaces. Crystal Growth & Design, 7(11), 2413-2420. View Source
• [2] Kato, Y., et al. (2018). Thermal Behavior of 19F Nuclear Magnetic Resonance Signal of 19F-Containing Compound in Lipid Nano-Emulsion for Potential Tumor Diagnosis. AAPS PharmSciTech, 19(5), 2153-2162. View Source
• [3] TCI America. (n.d.). Triarachidin (T1389) Product Specification Sheet. View Source
• [4] Johnson, W., et al. (2001). Final report on the safety assessment of trilaurin, triarachidin, tribehenin... International Journal of Toxicology, 20(Suppl 4), 61-94. View Source